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Compound of Interest

Compound Name: 3-Mercapto-2-methylpenta-1-ol

Cat. No.: B1231248 Get Quote

This guide provides critical safety protocols and logistical procedures for the handling and

disposal of 3-Mercapto-2-methylpenta-1-ol, ensuring the safety of laboratory personnel and

the integrity of research.

Hazard Identification and Personal Protective
Equipment (PPE)
3-Mercapto-2-methylpenta-1-ol is a chemical that requires careful handling due to its potential

health hazards. It is classified as harmful if swallowed, a skin irritant, a serious eye irritant, and

may cause respiratory irritation.[1] Due to the presence of a thiol group, it also has a strong,

unpleasant odor.[2] Adherence to the following PPE guidelines is mandatory to minimize

exposure and ensure personal safety.
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PPE Category Item Specifications

Engineering Controls Chemical Fume Hood

All handling of 3-Mercapto-2-

methylpenta-1-ol must be

conducted in a certified

chemical fume hood to control

vapor inhalation and odor.

Hand Protection Chemical-resistant gloves

Nitrile rubber gloves with a

minimum thickness of >0.11

mm are recommended. Always

inspect gloves for integrity

before use.

Eye and Face Protection Safety Goggles
Tightly fitting safety goggles

with side shields are required.

Skin and Body Protection Laboratory Coat

A standard laboratory coat

should be worn to protect

against splashes.

Respiratory Protection Respirator

If exposure limits are exceeded

or irritation is experienced, a

full-face respirator may be

necessary.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 3-Mercapto-2-methylpenta-1-ol is
provided below for easy reference.
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Property Value

Molecular Formula C6H14OS[1]

Molecular Weight 134.24 g/mol [1]

Appearance Clear liquid with an onion-like aroma[1]

Boiling Point 205.0 ± 23.0 °C at 760 mmHg[3]

Flash Point 77.8 ± 22.6 °C[3]

Density 1.0 ± 0.1 g/cm³[3]

Water Solubility
Slightly soluble in water; soluble in organic

solvents[3]

Vapor Pressure 0.0612 mmHg at 25°C[3]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 3-Mercapto-2-methylpenta-1-ol is crucial for safety and to

minimize its potent odor.

Preparation (Inside a Chemical Fume Hood):

Ensure the chemical fume hood is functioning correctly.

Prepare a fresh 10% bleach solution in a designated container for immediate

decontamination of tips, stir bars, and other small contaminated items.

Don all required personal protective equipment (PPE) as detailed in the table above.

Handling and Use:

Store the primary container of 3-Mercapto-2-methylpenta-1-ol in a cool, dry, and well-

ventilated place.[3]

When transferring the chemical, use techniques that minimize aerosolization and odor

release, such as using a syringe or cannula.
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Keep the container tightly closed when not in use.

Post-Experiment:

Decontaminate all non-disposable equipment that came into contact with the chemical by

immersing it in the prepared bleach solution within the fume hood.

Wipe down the work surface inside the fume hood with a 10% bleach solution.

Disposal Plan
Proper disposal is critical to prevent environmental contamination and manage the strong odor

of 3-Mercapto-2-methylpenta-1-ol.

Liquid Waste:

Neutralization: In a designated container within the fume hood, carefully and slowly add the

3-Mercapto-2-methylpenta-1-ol waste to a 10% bleach solution with stirring. The

recommended ratio is at least 10 parts bleach solution to 1 part thiol waste.

Reaction Time: Allow the mixture to react for at least 2 hours to ensure complete oxidation of

the thiol.

Disposal: The neutralized solution must be disposed of as hazardous waste in accordance

with institutional and local regulations.

Solid Waste (Contaminated disposables e.g., gloves, paper towels):

Segregation: Place all contaminated solid waste into a dedicated, sealable plastic bag or

container within the fume hood.

Deodorization: Before sealing, a small amount of bleach solution can be carefully added to

the bag to help neutralize the odor.

Disposal: Seal the bag/container and dispose of it as hazardous waste according to your

institution's guidelines.[2]
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Emergency Procedures
Spills:

Small Spills (inside fume hood): Absorb the spill with an inert material (e.g., vermiculite,

sand). Place the absorbent material in a sealed container for disposal as hazardous waste.

Clean the area with a 10% bleach solution.

Large Spills: Evacuate the immediate area and contact your institution's environmental

health and safety (EHS) office immediately.

Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes and remove contaminated clothing.[4] Seek medical attention if irritation persists.

[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids.[4] Seek immediate medical attention.[4]

Inhalation: Move the individual to fresh air.[4] If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[3] Seek immediate medical

attention.[3]
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Caption: Workflow for handling and disposal of 3-Mercapto-2-methylpenta-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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